Cas no 1211596-19-8 (6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1211596-19-8
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD11109787
• CID: 1025885
• PubChem ID: 57372319
• Update Time: 2025-05-19

6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid
• 6-Bromo-pyrazolo[1,5-a]pyridine-3-carboxylic acid
• AG-C-29229
• AK-78490
• ANW-57056
• CTK5I8292
• KB-248071
• PB29801
• FMBOJXDAZYNIQN-UHFFFAOYSA-N
• BCP18685
• AB0083392
• ST24024319
• MFCD11109787
• AKOS016002516
• AS-42530
• SY097540
• Z1269129926
• 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylicacid
• SCHEMBL10185273
• CS-0012704
• DTXSID20724892
• EN300-96743
• 1211596-19-8

• MDL： MFCD11109787
• Inchi： 1S/C8H5BrN2O2/c9-5-1-2-7-6(8(12)13)3-10-11(7)4-5/h1-4H,(H,12,13)
• InChI Key： FMBOJXDAZYNIQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)O)C=NN2C=1

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1.3

Experimental Properties

• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),

6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid

6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid, with the CAS number 1211596-19-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential biological activities. The presence of a bromine atom at the 6-position and a carboxylic acid group at the 3-position introduces interesting electronic and steric properties, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the potential of 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid as a lead compound in drug discovery. Its structure allows for various functional group modifications, enabling researchers to explore its activity against a wide range of therapeutic targets. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential application in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazolopyridine core. This is followed by bromination at the 6-position and subsequent introduction of the carboxylic acid group. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, to enhance efficiency and reduce environmental impact.

In terms of biological activity, 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid has demonstrated selectivity towards certain enzymes and receptors. For example, studies have shown that it can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate ion channels has opened up possibilities for its use in treating neurological disorders. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles to assess its suitability as a drug candidate.

The structural versatility of 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid also makes it an attractive scaffold for combinatorial chemistry. By modifying substituents at various positions on the ring system, researchers can generate libraries of compounds with diverse biological activities. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying novel leads for disease treatment.

In conclusion, 6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid represents a compelling molecule with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthesis and biological evaluation techniques, positions it as a key player in the development of new therapeutic agents. Continued exploration into its properties will undoubtedly yield further insights into its utility across various fields of science.